ent-Thiamphenicol-d3
ent-Thiamphenicol-d3
Brand Name:
Vulcanchem
CAS No.:
1217723-41-5
VCID:
VC0132279
InChI:
InChI=1S/C12H15Cl2NO5S/c1-21(19,20)8-4-2-7(3-5-8)10(17)9(6-16)15-12(18)11(13)14/h2-5,9-11,16-17H,6H2,1H3,(H,15,18)/t9-,10-/m1/s1/i6D2,9D
SMILES:
CS(=O)(=O)C1=CC=C(C=C1)C(C(CO)NC(=O)C(Cl)Cl)O
Molecular Formula:
C12H15Cl2NO5S
Molecular Weight:
359.2 g/mol
ent-Thiamphenicol-d3
CAS No.: 1217723-41-5
Cat. No.: VC0132279
Molecular Formula: C12H15Cl2NO5S
Molecular Weight: 359.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217723-41-5 |
|---|---|
| Molecular Formula | C12H15Cl2NO5S |
| Molecular Weight | 359.2 g/mol |
| IUPAC Name | 2,2-dichloro-N-[(2R,3R)-1,1,2-trideuterio-1,3-dihydroxy-3-(4-methylsulfonylphenyl)propan-2-yl]acetamide |
| Standard InChI | InChI=1S/C12H15Cl2NO5S/c1-21(19,20)8-4-2-7(3-5-8)10(17)9(6-16)15-12(18)11(13)14/h2-5,9-11,16-17H,6H2,1H3,(H,15,18)/t9-,10-/m1/s1/i6D2,9D |
| Standard InChI Key | OTVAEFIXJLOWRX-SFUNZEOWSA-N |
| Isomeric SMILES | [2H][C@]([C@@H](C1=CC=C(C=C1)S(=O)(=O)C)O)(C([2H])([2H])O)NC(=O)C(Cl)Cl |
| SMILES | CS(=O)(=O)C1=CC=C(C=C1)C(C(CO)NC(=O)C(Cl)Cl)O |
| Canonical SMILES | CS(=O)(=O)C1=CC=C(C=C1)C(C(CO)NC(=O)C(Cl)Cl)O |
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